2-Methyl-5-(3-trifluoromethoxyphenyl)phenol

• IUPAC Name: 2-methyl-5-[3-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C14H11F3O2/c1-9-5-6-11(8-13(9)18)10-3-2-4-12(7-10)19-14(15,16)17/h2-8,18H,1H3
• InChI Key: VKZKAUWRFNXNLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC=C2)OC(F)(F)F)O
• Molecular Formula: C14H11F3O2
• DSSTOX Substance ID: DTXSID50684011
• Molecular Weight: 268.23 g/mol
• CAS No.: 1261578-07-7

Description

2-Methyl-5-(3-trifluoromethoxyphenyl)phenol is an organic compound characterized by the presence of a trifluoromethoxy group attached to a phenyl ring, which is further substituted with a methyl group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(3-trifluoromethoxyphenyl)phenol typically involves the nucleophilic aromatic substitution of a suitable precursor. One common method is the reaction of 3-trifluoromethoxyphenol with 2-methylphenol in the presence of a base such as sodium hydride in a solvent like dimethylformamide (DMF). The reaction is carried out under an inert atmosphere, typically argon, and requires heating to around 125°C for 24 hours .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(3-trifluoromethoxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.

Reduction: The compound can be reduced to form a dihydroxy derivative.

Substitution: The trifluoromethoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) in polar aprotic solvents are employed.

Major Products

Oxidation: Quinone derivatives.

Reduction: Dihydroxy derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Methyl-5-(3-trifluoromethoxyphenyl)phenol has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and anti-tumor properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties due to the presence of the trifluoromethoxy group.

Industry: Utilized in the production of materials with enhanced thermal stability and flame resistance, such as plastics, adhesives, and coatings.

Mechanism of Action

The mechanism by which 2-Methyl-5-(3-trifluoromethoxyphenyl)phenol exerts its effects is primarily through its interaction with specific molecular targets. The trifluoromethoxy group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The hydroxyl group can form hydrogen bonds with biological macromolecules, influencing their function and activity .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-5-(trifluoromethoxy)phenol
• 3-Methyl-5-(trifluoromethoxy)phenol
• 2-Methoxy-5-(trifluoromethoxyphenyl)phenol

Uniqueness

2-Methyl-5-(3-trifluoromethoxyphenyl)phenol is unique due to the specific positioning of the trifluoromethoxy group, which significantly influences its chemical reactivity and biological activity. The presence of both the methyl and hydroxyl groups further enhances its versatility in various chemical reactions and applications .

This compound’s unique combination of functional groups makes it a valuable molecule for research and industrial applications, offering potential benefits in developing new materials and therapeutic agents.